N-[1-(4-methyl-2-oxido-1,3,2-dioxaphospholan-2-yl)cyclohexyl]-4H-1,2,4-triazol-4-amine

• IUPAC Name: N-[1-(4-methyl-2-oxo-1,3,2λ5-dioxaphospholan-2-yl)cyclohexyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C11H19N4O3P/c1-10-7-17-19(16,18-10)11(5-3-2-4-6-11)14-15-8-12-13-9-15/h8-10,14H,2-7H2,1H3
• InChI Key: KMOOIHFNPGBJJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1COP(=O)(O1)C2(CCCCC2)NN3C=NN=C3
• Molecular Formula: C11H19N4O3P
• Molecular Weight: 286.27 g/mol

Description

N-[1-(4-methyl-2-oxido-1,3,2-dioxaphospholan-2-yl)cyclohexyl]-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C11H19N4O3P and its molecular weight is 286.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.11947748 g/mol and the complexity rating of the compound is 369. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrophilic Aminations with Oxaziridines

Cyclohexanespiro-3'-oxaziridine transfers its NH group to various nucleophiles, enabling the synthesis of azines, hydrazines, diaziridines, and N-aminopeptides among others. These reactions contribute to the development of compounds with potential biological activities and pharmaceutical applications. The versatility of oxaziridines in facilitating electrophilic aminations underscores the chemical utility of compounds like N-[1-(4-methyl-2-oxido-1,3,2-dioxaphospholan-2-yl)cyclohexyl]-4H-1,2,4-triazol-4-amine in generating functionalized molecules for further scientific exploration (Andreae & Schmitz, 1991).

Synthesis and Antimicrobial Activities of Triazole Derivatives

Triazole derivatives, including those related to the core structure of this compound, have been synthesized and evaluated for antimicrobial activities. These compounds exhibit varying degrees of activity against microorganisms, highlighting their potential in the development of new antimicrobial agents (Bektaş et al., 2010).

Novel Synthesis Approaches for Functionalized Oxazoles

The synthesis of functionalized oxazoles through intermolecular reactions demonstrates the potential for creating biologically active molecules and materials. These methodologies offer efficient routes to complex, fully substituted oxazoles, which are important motifs in bioactive compounds. Such approaches reflect the broader utility of compounds like this compound in facilitating novel synthetic pathways (Gillie et al., 2016).

Poly(oxazoline)s with Telechelic Antimicrobial Functions

The synthesis of poly(2-alkyl-1,3-oxazoline)s with terminal quaternary ammonium groups illustrates the application of oxazoline-based compounds in creating materials with antimicrobial properties. This research area is pertinent to developing new materials for biomedical applications, including antimicrobial coatings and drug delivery systems (Waschinski & Tiller, 2005).